Cas no 1247177-95-2 (3-[(benzylsulfanyl)methyl]piperidine)

• Product Name: 3-[(benzylsulfanyl)methyl]piperidine
• CAS No: 1247177-95-2
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• MDL: MFCD16074688
• CID: 5098531
• PubChem ID: 61678356
• Update Time: 2026-03-02

3-[(benzylsulfanyl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-[[(phenylmethyl)thio]methyl]-
• 3-[(benzylsulfanyl)methyl]piperidine

• MDL： MFCD16074688
• Inchi： 1S/C13H19NS/c1-2-5-12(6-3-1)10-15-11-13-7-4-8-14-9-13/h1-3,5-6,13-14H,4,7-11H2
• InChI Key： FONDSAOHSDNTCP-UHFFFAOYSA-N
• SMILES： N1CCCC(CSCC2=CC=CC=C2)C1

Additional information on 3-[(benzylsulfanyl)methyl]piperidine

Comprehensive Overview of 3-[(benzylsulfanyl)methyl]piperidine (CAS No. 1247177-95-2)

3-[(benzylsulfanyl)methyl]piperidine (CAS No. 1247177-95-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine backbone and benzylsulfanyl functional group, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure, which combines a sulfur-containing moiety with a heterocyclic amine, making it a versatile intermediate in synthetic chemistry.

The growing interest in 3-[(benzylsulfanyl)methyl]piperidine is partly driven by its relevance to modern medicinal chemistry. With the rise of targeted drug design and small-molecule therapeutics, compounds like this are being explored for their ability to modulate biological pathways. For instance, its sulfur-based functional group may play a role in enzyme inhibition or receptor binding, topics frequently searched by professionals in the field. Additionally, the compound's CAS No. 1247177-95-2 is often queried in databases like PubChem and Reaxys, reflecting its importance in academic and industrial settings.

Another area of interest is the compound's potential role in green chemistry. As sustainability becomes a priority, researchers are investigating how sulfur-containing compounds like 3-[(benzylsulfanyl)methyl]piperidine can be synthesized using eco-friendly methods. Questions such as "How to optimize the synthesis of piperidine derivatives?" or "What are the applications of benzylsulfanyl groups in catalysis?" are commonly searched, highlighting the compound's relevance to current trends.

From a structural perspective, 3-[(benzylsulfanyl)methyl]piperidine offers intriguing possibilities for molecular engineering. Its piperidine ring provides rigidity, while the benzylsulfanyl side chain introduces flexibility and reactivity. This balance makes it a candidate for designing novel materials or bioactive molecules. Searches related to "piperidine-based scaffolds" or "sulfur-functionalized amines" often lead to discussions about this compound, underscoring its interdisciplinary appeal.

In summary, 3-[(benzylsulfanyl)methyl]piperidine (CAS No. 1247177-95-2) is a compound of significant scientific interest due to its structural uniqueness and potential applications. Whether in drug development, sustainable chemistry, or material science, it continues to be a focal point for researchers worldwide. Its presence in academic literature and patent filings further validates its importance, making it a keyword-rich topic for professionals and enthusiasts alike.